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Compound of Interest

Compound Name: N6-Formyl-adenosine

CAS No.: 6706-56-5

Cat. No.: B1145791

Get Quote

Part 1: Executive Summary & Hazard Classification
Effective disposal of N6-Formyl-adenosine requires treating it not merely as general organic

waste, but as a bioactive nucleoside derivative.[1] While often classified as low acute toxicity,

its role as a reactive metabolite and potential signaling analog necessitates strict containment

to prevent environmental accumulation or unintended biological activation in downstream water

systems.

Immediate Action Directive:

Primary Disposal Route: High-temperature chemical incineration.[1]

Prohibited: Do NOT dispose of down the drain or in municipal trash.

Waste Stream: Segregate into "Solid Organic Chemical Waste" or "Non-Halogenated

Organic Solvents" (if dissolved).

Part 2: Chemical Profile & Risk Assessment[1]
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Understanding the physicochemical properties is the first step in a self-validating safety

protocol.

Parameter Specification Operational Implication

Chemical Name N6-Formyl-adenosine
Modified nucleoside (purine

derivative)

CAS Number 6706-56-5
Unique identifier for waste

labeling

Molecular Formula C₁₁H₁₃N₅O₅

High nitrogen content;

generates NOx upon

combustion

Physical State Solid (Powder)
Dust control measures

required during transfer

Bioactivity
Endogenous metabolite /

Analog

Treat as potentially

pharmacologically active

Stability Hydrolyzable at N6-position

Avoid strong acids/bases

unless intended for

degradation

Causality of Hazard: The formyl group at the N6 position makes this compound a reactive

intermediate. Unlike inert buffers, this molecule can interact with biological systems (adenosine

receptors or nucleic acid processing enzymes).[1] Therefore, destruction of the purine ring

system via incineration is the only method to guarantee zero biological impact.

Part 3: Step-by-Step Disposal Workflow
This protocol is designed to be a closed-loop system, ensuring that once the chemical enters

the waste stream, it is tracked until destruction.[1]

Phase 1: Pre-Disposal Segregation
Objective: Prevent cross-contamination and ensure compatibility with incinerator feedstocks.

Isolate the Material:
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Do not mix with strong oxidizers (e.g., perchlorates, nitric acid) or strong bases.[1]

Keep separate from halogenated solvents (chloroform, DCM) if possible, to reduce

incineration costs, though they are chemically compatible.[1]

Container Selection:

Solids: High-density polyethylene (HDPE) wide-mouth jars.[1]

Liquids: Amber glass or HDPE bottles compatible with the solvent matrix (e.g., DMSO,

Ethanol).[1]

Phase 2: Waste Packaging & Labeling
Objective: Regulatory compliance (RCRA/local) and hazard communication.

Step 1: Transfer waste into the primary container.

Best Practice: Fill liquid containers only to 90% capacity to allow for thermal expansion.

Step 2: Apply a Hazardous Waste Label.

Step 3:Mandatory Field Entry:

Constituents: Write "N6-Formyl-adenosine" (do not use abbreviations like "N6-FA").

Hazards: Check "Toxic" (due to bioactivity) and "Irritant".

CAS #: Write "6706-56-5".[1][2][3][4]

Phase 3: Decontamination of Surfaces (Spill
Management)
If N6-Formyl-adenosine is spilled on the benchtop:

Containment: Cover the spill with a paper towel to prevent dust aerosolization.

Chemical Deactivation:
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While incineration is best for bulk disposal, surface decontamination can be achieved

using a 10% Sodium Hypochlorite (Bleach) solution.

Mechanism:[1][5][6] The hypochlorite attacks the electron-rich purine ring and hydrolyzes

the N6-formyl bond, rendering the molecule biologically inactive.[1]

Cleanup:

Allow bleach to sit for 10 minutes.

Wipe up with absorbent pads.

Dispose of pads as Solid Chemical Waste (do not throw in regular trash).

Part 4: Decision Logic & Workflow Visualization
The following diagram illustrates the decision matrix for disposing of N6-Formyl-adenosine in

various experimental states.
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Start: N6-Formyl-adenosine Waste

Determine Physical State

Solid / Powder Form

Pure Compound

Dissolved in Solvent
(DMSO, Ethanol, Water)

Reaction Mix / Stock

Trace Contamination
(Gloves, Tubes, Tips)

Consumables

Pack in HDPE Jar
Label: 'Toxic Solid'

Segregate by Solvent Type
(Halogenated vs Non-Halogenated)

Double Bag in
Clear Polyethylene

DESTINATION:
High-Temp Chemical Incineration

(>850°C)

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and disposal of N6-Formyl-adenosine waste

streams.

Part 5: Regulatory Compliance & Reference
Standards
RCRA Classification (USA)
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Under the Resource Conservation and Recovery Act (RCRA):

Status: N6-Formyl-adenosine is not explicitly listed as a P-list (acutely hazardous) or U-list

chemical.[1]

Generator Responsibility: However, under 40 CFR 262.11, the waste generator must

determine if the waste exhibits hazardous characteristics.

Determination: Due to its status as a bioactive nucleotide analog, it should be managed

conservatively as Non-Regulated Chemical Waste destined for incineration, rather than

landfill.

European Waste Catalogue (EWC)[1]
Code 16 05 06:* Laboratory chemicals, consisting of or containing hazardous substances,

including mixtures of laboratory chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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